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Cat. No.: B107224 Get Quote

An In-depth Technical Guide on the Viscosity Index of Pentaerythritol Tetraoleate

For researchers, scientists, and drug development professionals, understanding the

physicochemical properties of excipients and base oils is paramount. Pentaerythritol
tetraoleate (PETO), a synthetic ester, is gaining attention for its desirable characteristics in

various applications, including as a lubricant and potentially in drug delivery systems.[1][2] This

technical guide provides a focused examination of the viscosity index of PETO, a critical

parameter that defines its performance across a range of temperatures.

Quantitative Data on Viscosity
The viscosity index (VI) is an empirical, dimensionless number that quantifies the effect of

temperature change on the kinematic viscosity of an oil. A higher viscosity index signifies a

smaller decrease in viscosity with increasing temperature, indicating greater stability.[3] PETO

is characterized by a high viscosity index, making it suitable for applications where consistent

performance under varying thermal conditions is required.[4]

The table below summarizes the typical kinematic viscosity values of pentaerythritol
tetraoleate at 40 °C and 100 °C, along with its corresponding viscosity index.
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Property Value Unit

Kinematic Viscosity at 40 °C 60 - 70 mm²/s (cSt)

Kinematic Viscosity at 100 °C 11.5 - 13.5 mm²/s (cSt)

Viscosity Index ≥ 175 -

[5][6]

Experimental Protocol: Viscosity Index Calculation
The viscosity index of pentaerythritol tetraoleate is calculated in accordance with the

standard practice outlined in ASTM D2270.[3][7][8][9][10] This method uses the kinematic

viscosity of the fluid measured at two standard temperatures, 40 °C and 100 °C.

Methodology
Measure Kinematic Viscosity: The kinematic viscosity of the pentaerythritol tetraoleate
sample is first determined at 40 °C (U) and 100 °C (Y).[8] This is typically performed using a

calibrated glass capillary viscometer as per ASTM D445.[7] The unit of measurement is

centistokes (cSt) or square millimeters per second (mm²/s).[7][10]

Reference Oil Values: Based on the kinematic viscosity at 100 °C (Y), two values, L and H,

are obtained from tables provided in the ASTM D2270 standard.[8]

L: The kinematic viscosity at 40 °C of a reference oil with a viscosity index of 0 that has

the same kinematic viscosity at 100 °C as the test sample.[8]

H: The kinematic viscosity at 40 °C of a reference oil with a viscosity index of 100 that has

the same kinematic viscosity at 100 °C as the test sample.[8]

Calculate Viscosity Index (VI): The viscosity index is then calculated using one of two

formulas, depending on whether the VI is less than or equal to 100, or greater than 100.[9]

Given that PETO has a high viscosity index, the formula for VI > 100 is generally applicable.

For VI ≤ 100: VI = [(L - U) / (L - H)] * 100

For VI > 100: VI = [((10^N) - 1) / 0.00715] + 100 where: N = (log H - log U) / log Y
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Logical Relationship: Synthesis of Pentaerythritol
Tetraoleate
Pentaerythritol tetraoleate is synthesized through the esterification of pentaerythritol with

oleic acid.[11] This reaction involves combining four equivalents of oleic acid with one

equivalent of pentaerythritol, typically in the presence of a catalyst and at elevated

temperatures, to form the tetraester and water as a byproduct.[11]
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Caption: Synthesis of Pentaerythritol Tetraoleate via Esterification.

Relevance in Drug Development
While pentaerythritol tetraoleate is primarily used as a high-performance lubricant and in

industrial applications, its properties suggest potential utility in pharmaceutical formulations.[4]

[6] Esters of pentaerythritol are being explored in drug delivery systems. For instance,

pentaerythritol and its derivatives have been investigated as solid dispersion carriers to

enhance the solubility and dissolution of poorly water-soluble drugs.[12] The high stability and

biocompatibility of esters like PETO make them interesting candidates for novel drug delivery

vehicles, although specific applications of PETO in this field are still emerging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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